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Compound of Interest

Compound Name: 3-epi-Ochratoxin A-d5

Cat. No.: B13446419 Get Quote

This technical guide provides comprehensive safety data, chemical and physical properties,

and handling information for 3-epi-Ochratoxin A-d5. The information is intended for

researchers, scientists, and professionals in drug development and analytical laboratories.

Given the limited availability of a specific Safety Data Sheet (SDS) for the deuterated epimer,

this guide incorporates safety and toxicological data from the well-studied parent compound,

Ochratoxin A, as the toxicological profiles are expected to be very similar.

Section 1: Chemical and Physical Properties
3-epi-Ochratoxin A-d5 is a deuterium-labeled analog of 3-epi-Ochratoxin A. It is primarily

utilized as an internal standard in analytical and pharmacokinetic research, particularly in mass

spectrometry and liquid chromatography applications for the precise quantification of

Ochratoxin A in various samples.[1]

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference

Analyte Name 3-epi-Ochratoxin A-d5 [2]

CAS Number 1177316-02-7 [2]

Unlabelled CAS Number
189152-21-4 (for 3-epi-

Ochratoxin A)
[2][3]

Molecular Formula C₂₀H₁₃D₅ClNO₆ [2]

Molecular Weight 408.84 g/mol [2]

Parent Drug Ochratoxin A [1]

IUPAC Name

(2S)-2-[[(3S)-5-chloro-8-

hydroxy-3-methyl-1-oxo-3,4-

dihydroisochromene-7-

carbonyl]amino]-3-(2,3,4,5,6-

pentadeuteriophenyl)propanoic

acid

[2]

Synonyms

3S, 14S-Ochratoxin A-D5, N-

[[(3S)-5-Chloro-3, 4-dihydro-8-

hydroxy-3-methyl-1-oxo-1H-2-

benzopyran-7-yl]carbonyl]-L-

phenylalanine-d5

[1]

Product Format Neat [2]

Section 2: Hazard Identification and Safety
Precautions
Warning: This product is for research use only and is not intended for human or veterinary use.

The toxicological properties of 3-epi-Ochratoxin A-d5 have not been thoroughly investigated.

However, based on the data for Ochratoxin A, it should be handled as a highly toxic compound.

Ochratoxin A is classified as a possible human carcinogen (Group 2B) by the International

Agency for Research on Cancer (IARC).[4] It is also known to be a potent nephrotoxin,

hepatotoxin, teratogen, and immunotoxin.[5]
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Table 2: Hazard Statements for Ochratoxin A

Hazard Description Reference

Acute Toxicity Fatal if swallowed or inhaled. [6][7][8]

Carcinogenicity Suspected of causing cancer. [6][8]

Reproductive Toxicity

May damage fertility or the

unborn child.[8] Suspected of

damaging the unborn child.[6]

[6][8]

Eye Irritation Causes serious eye irritation. [8]

Organ Toxicity

May cause damage to organs

through prolonged or repeated

exposure.

[8]

Precautionary Measures:
Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

gloves, a lab coat, and eye/face protection.[6][7]

Handling: Avoid all personal contact, including inhalation of dust.[9] Use only in a well-

ventilated area or under a chemical fume hood.[6][7] Do not eat, drink, or smoke when

handling this product.[6]

Storage: Store in a cool, well-ventilated area, locked up, and with the container tightly

closed.[4][6] Recommended storage is at +4°C.[2]

Disposal: Dispose of contents and container to an approved waste disposal plant.[6]

Section 3: First Aid Measures
In case of exposure, seek immediate medical attention and show the safety data sheet to the

attending physician.[6]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Immediately call a poison center or doctor.[6]
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If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce

vomiting.[6][7]

In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[7]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[6]

Section 4: Experimental Workflow and Logical
Relationships
The primary application of 3-epi-Ochratoxin A-d5 is as an internal standard in analytical

testing. The following diagram illustrates a typical workflow for its use in quantifying Ochratoxin

A in a sample matrix.
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Figure 1: Experimental Workflow for Quantification using an Internal Standard
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Figure 2: Simplified Hypothetical Signaling Pathway for Ochratoxin A Nephrotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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